Cas no 122-43-0 (Butyl 2-phenylacetate)

• Product Name: Butyl 2-phenylacetate
• CAS No: 122-43-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00048774
• CID: 81964
• Update Time: 2025-09-22

Butyl 2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-phenylacetate
• BUTYL-PHENYLACETATE FCC
• BUTYL PHENYLACETATE
• 2-phenylacetic acid n-butyl ester
• ACETIC ACID,PHENYL-,BUTYL ESTER
• Benzeneacetic acid,butyl ester
• Butyl benzene acetate
• Butyl phenylethanoate
• n-butyl phenylacetate
• phenyl-acetic acid butyl ester
• FEMA 2209
• Butylphenylacetat
• butyl 2-phenylethanoate
• phenyl-aceticacibutylester
• butylbenzeneacetate
• Benzeneaceticacid,butylester

• MDL： MFCD00048774
• Inchi： 1S/C12H16O2/c1-2-3-9-14-12(13)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key： LDOXTQYWWYXYSQ-UHFFFAOYSA-N
• SMILES： CCCCOC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid with rose and honey aroma
• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: 133-135 °C15 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.49(lit.)
• PSA: 26.30000
• LogP: 2.57240
• FEMA: 2209 | BUTYL PHENYLACETATE
• Solubility: Soluble in ethanol and oil, almost insoluble in water

Butyl 2-phenylacetate Security Information

• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：AJ2480000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Natural Products and Extracts Flavors and Fragrances Essential Oils